Cas no 73849-53-3 (Propanoic acid, 2-methyl-3-(phenylamino)-)

Propanoic acid, 2-methyl-3-(phenylamino)- structure
73849-53-3 structure
Product Name:Propanoic acid, 2-methyl-3-(phenylamino)-
CAS No:73849-53-3
MF:C10H13NO2
MW:179.215722799301
CID:541900
PubChem ID:12734441
Update Time:2025-04-19

Propanoic acid, 2-methyl-3-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-methyl-3-(phenylamino)-
    • 3-anilino-2-methylpropanoic acid
    • 73849-53-3
    • DTXSID70508447
    • SCHEMBL2507158
    • Inchi: 1S/C10H13NO2/c1-8(10(12)13)7-11-9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3,(H,12,13)
    • InChI Key: RJCOXHXMDNJNMU-UHFFFAOYSA-N
    • SMILES: CC(C(=O)O)CNC1C=CC=CC=1

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 49.3Ų
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